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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzotrifluoride

Cat. No.: B1271566

An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-
iodobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 5-Bromo-2-iodobenzotrifluoride, a halogenated aromatic compound of interest
in organic synthesis and medicinal chemistry. The information is presented to be a valuable
resource for researchers, scientists, and professionals in drug development.

Core Physicochemical Data

The fundamental physicochemical properties of 5-Bromo-2-iodobenzotrifluoride (CAS No:
364-12-5) are summarized in the table below for easy reference and comparison.[1][2] This
data is essential for understanding the compound's behavior in various experimental settings.
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Property

Value

Molecular Formula

C7HsBrFsl

Molecular Weight 350.9 g/mol [1]

Exact Mass 350.90 Da[1]

Melting Point 77-78 °C (Solvent: Water, Ethanol)[1]
Boiling Point 238.6 °C at 760 mmHg([1]

Density 2.2 £0.1 g/cm3[1]

Flash Point 98.1 + 27.3 °C[1]

Refractive Index 1.556[1]

XLogP3 4.1[1]

PSA (Polar Surface Area) 0 Az

Storage Conditions Refrigerated[1]

Synonyms: 4-Bromo-1-iodo-2-(trifluoromethyl)benzene, 2-Trifluoromethyl-4-

bromoiodobenzene[1]

Safety and Handling Protocols

Due to its chemical nature, handling 5-Bromo-2-iodobenzotrifluoride requires adherence to

strict safety protocols to minimize risk. The following guidelines are based on available safety

data sheets.

Hazard Identification:

o Skin Irritation (Category 2): Causes skin irritation.[1]

o Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

e Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]
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Precautionary Measures & Personal Protective Equipment (PPE):

e Handling: Handle in a well-ventilated place.[1] Avoid formation of dust and aerosols. Use
non-sparking tools and prevent fire caused by electrostatic discharge.[1]

e Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and flame-retardant antistatic
protective clothing.

o Respiratory Protection: Use a multi-purpose combination respirator cartridge (US) or
equivalent.

» Hygiene: Wash hands and face thoroughly after handling. Immediately change contaminated
clothing.

First Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[3]

e If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

o If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a
physician.

Representative Synthetic Workflow

While a specific experimental protocol for the synthesis of 5-Bromo-2-iodobenzotrifluoride
was not found, a general and logical workflow for the synthesis of a related halo-
benzotrifluoride, 2-bromo-5-fluorobenzotrifluoride, is presented. This multi-step synthesis
illustrates a common strategy for introducing substituents onto a benzotrifluoride core.
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The synthesis involves three main stages:

 Nitration: The starting material, m-fluorobenzotrifluoride, undergoes nitration to introduce a
nitro group.

e Reduction: The nitro group is then reduced to an amino group.

» Diazotization and Bromination: The resulting amine is converted to a diazonium salt, which is
subsequently displaced by a bromine atom.

HNOuH:SO: w Raney Nt

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of a halo-benzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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